Cas no 1285436-65-8 (2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide
• CAS No: 1285436-65-8
• MF: C₁₃H₁₄ClNO₄S
• MW: 315.77256155014
• CID: 5558624
• PubChem ID: 46398671
• Update Time: 2025-06-27

2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide
• Acetamide, 2-chloro-N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(4-methoxyphenyl)-
• 2-Chloro-N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C13H14ClNO4S/c1-19-12-4-2-10(3-5-12)15(13(16)8-14)11-6-7-20(17,18)9-11/h2-7,11H,8-9H2,1H3
• InChI Key： SLCZGKUNIAXUNW-UHFFFAOYSA-N
• SMILES： C(N(C1C=CS(=O)(=O)C1)C1=CC=C(OC)C=C1)(=O)CCl

Experimental Properties

• Density: 1.428±0.06 g/cm3(Predicted)
• Boiling Point: 550.5±50.0 °C(Predicted)
• pka: 0.52±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide

Professional Introduction to Compound with CAS No 1285436-65-8 and Product Name: 2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide

Compound with the CAS number 1285436-65-8 and the product name 2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure of this compound incorporates several key functional groups that contribute to its reactivity and biological activity, making it a promising candidate for further investigation.

The core structure of this compound is characterized by a thiophene ring system, which is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. Specifically, the 1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl moiety introduces a highly reactive site that can participate in diverse chemical transformations. This feature is particularly intriguing for researchers exploring novel synthetic pathways and bioactive molecules.

In recent years, there has been a growing interest in thiophene derivatives as pharmacological agents. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The presence of a chloro substituent at the 2-position of the thiophene ring enhances the electrophilicity of the molecule, facilitating further functionalization and enabling the synthesis of more complex derivatives.

The N-(4-methoxyphenyl)acetamide part of the molecule adds another layer of complexity and potential biological activity. The methoxy group on the phenyl ring can influence the electronic properties of the molecule, affecting its binding affinity to biological targets. Additionally, acetamide functionalities are frequently incorporated into drug molecules due to their ability to enhance solubility and metabolic stability.

Recent studies have highlighted the importance of thiophene-based scaffolds in developing novel therapeutic agents. For instance, derivatives of thiophene have been investigated for their potential role in modulating enzyme activity and receptor binding. The specific arrangement of atoms in this compound suggests that it may interact with proteins or enzymes involved in critical biological pathways.

One of the most exciting aspects of this compound is its potential as a lead molecule for drug discovery. Researchers are increasingly leveraging computational methods and high-throughput screening to identify promising candidates for further optimization. The structural features of this compound make it an attractive starting point for designing molecules with enhanced potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that showcase the ingenuity of modern synthetic chemistry. The introduction of the 1,1-dioxo group into the thiophene ring requires careful control over reaction conditions to ensure high yield and purity. Additionally, the subsequent functionalization with the 4-methoxyphenylacetamide moiety demands precise synthetic strategies to achieve optimal results.

In conclusion, compound with CAS no 1285436-65-8 and product name 2-chloro-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)-N-(4-methoxyphenyl)acetamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activity make it a valuable asset in ongoing drug development efforts. Further research is warranted to fully explore its therapeutic potential and optimize its properties for clinical applications.